N-benzyl-2-{5-methoxy-4-oxo-2-[(pyrimidin-2-ylsulfanyl)methyl]-1,4-dihydropyridin-1-yl}acetamide

• IUPAC Name: N-benzyl-2-[5-methoxy-4-oxo-2-(pyrimidin-2-ylsulfanylmethyl)pyridin-1-yl]acetamide
• InChI: InChI=1S/C20H20N4O3S/c1-27-18-12-24(13-19(26)23-11-15-6-3-2-4-7-15)16(10-17(18)25)14-28-20-21-8-5-9-22-20/h2-10,12H,11,13-14H2,1H3,(H,23,26)
• InChI Key: BJSBJSITAFNWQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN(C(=CC1=O)CSC2=NC=CC=N2)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

The compound appears to contain several functional groups and rings, including a benzyl group, a methoxy group, a pyrimidine ring, and a dihydropyridine ring. These groups are common in many biologically active compounds.

Synthesis Analysis

The synthesis of similar compounds often involves reactions such as cyanoacetylation and condensation. For example, N-substituted cyanoacetamides can be synthesized by treating various substituted aryl or heteryl amines with alkyl cyanoacetates.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS).

Chemical Reactions Analysis

Compounds with similar structures can undergo a variety of chemical reactions. For example, N-substituted cyanoacetamides can react with common bidentate reagents to form a variety of heterocyclic compounds.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many compounds containing a pyrimidine ring have antimicrobial activity.